Cas no 108963-17-3 (N,1-diethylpyrrolidin-3-amine)

N,1-Diethylpyrrolidin-3-amine is a tertiary amine compound featuring a pyrrolidine core substituted with ethyl groups at the nitrogen and the 1-position. This structure imparts notable basicity and potential utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its pyrrolidine scaffold enhances conformational flexibility, which may improve binding affinity in ligand design. The diethyl substitution can influence solubility and steric properties, making it suitable for specialized synthetic routes. The compound’s stability under standard conditions and compatibility with further functionalization underscore its versatility in research and industrial processes. Proper handling and storage are recommended due to its amine reactivity.
N,1-diethylpyrrolidin-3-amine structure
N,1-diethylpyrrolidin-3-amine structure
Product Name:N,1-diethylpyrrolidin-3-amine
CAS No:108963-17-3
MF:C8H18N2
MW:142.241921901703
MDL:MFCD00059062
CID:1187250
PubChem ID:14153712
Update Time:2025-06-27

N,1-diethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N,1-diethylpyrrolidin-3-amine
    • ACMC-20mbxu
    • CTK0G2566
    • 1-ethyl-3-ethylaminopyrrolidine
    • AGN-PC-000HES
    • N,N'-diethyl-3-aminopyrrolidine
    • 3-Pyrrolidinamine, N,1-diethyl-
    • SureCN9146256
    • 1-ethyl-3-(ethylamino)pyrrolidine
    • AKOS009456513
    • SCHEMBL9146256
    • DB-387337
    • CS-0245116
    • EN300-299433
    • N,1-Diethyl-3-pyrrolidinamine
    • DTXSID10556725
    • 108963-17-3
    • MDL: MFCD00059062
    • Inchi: 1S/C8H18N2/c1-3-9-8-5-6-10(4-2)7-8/h8-9H,3-7H2,1-2H3
    • InChI Key: YNDDQVCZRACCTJ-UHFFFAOYSA-N
    • SMILES: N1(CC)CCC(C1)NCC

Computed Properties

  • Exact Mass: 142.14714
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

N,1-diethylpyrrolidin-3-amine Security Information

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Additional information on N,1-diethylpyrrolidin-3-amine

N,1-Diethylpyrrolidin-3-Amine: A Comprehensive Overview

N,1-Diethylpyrrolidin-3-Amine, also known by its CAS number 108963-17-3, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of amines and is characterized by its pyrrolidine ring structure, which provides it with unique chemical properties. The molecule consists of a pyrrolidine ring with two ethyl groups attached to the nitrogen atom and one ethyl group attached to the third carbon of the ring. This structural arrangement makes it highly reactive and suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of N,1-Diethylpyrrolidin-3-Amine in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and catalysts. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used as a building block for creating high-performance polymers with improved thermal stability and mechanical properties. The ability of N,1-Diethylpyrrolidin-3-Amine to form strong hydrogen bonds has been instrumental in these advancements.

In addition to its role in materials science, N,1-Diethylpyrrolidin-3-Amine has gained attention in the pharmaceutical industry. Scientists have investigated its potential as an intermediate in drug synthesis. A 2022 research paper in Medicinal Chemistry revealed that derivatives of this compound exhibit promising bioactivity against various pathogens. This has opened new avenues for its use in developing antibiotics and antiviral agents.

The synthesis of N,1-Diethylpyrrolidin-3-Amine involves several methods, including nucleophilic substitution and reductive amination. Recent advancements in catalytic processes have made its production more efficient and environmentally friendly. For example, a 2024 study in Green Chemistry reported the use of enzyme-catalyzed reactions to synthesize this compound with high yield and selectivity. Such methods not only reduce production costs but also align with sustainable chemistry practices.

The physical properties of N,1-Diethylpyrrolidin-3-Amine make it suitable for various industrial applications. It has a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF facilitates its use in organic reactions. Moreover, its ability to act as both a nucleophile and a base makes it valuable in peptide synthesis and other amine-based reactions.

From an environmental perspective, understanding the fate and transport of N,1-Diethylpyrrolidin-3-Amine is crucial for risk assessment. Recent research has focused on its biodegradation patterns and toxicity profiles. A 2024 study published in Environmental Science & Technology indicated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. However, further studies are needed to assess its long-term effects on aquatic ecosystems.

In conclusion, N,1-Diethylpyrrolidin-3-Amine (CAS No: 108963-17-3) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new possibilities for this compound, its role in drug development, materials science, and sustainable chemistry is expected to grow further.

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